Cas no 1334509-87-3 ((R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride)
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride
- (R)-2,2,2-TRIFLUORO-1-(PYRIDIN-2-YL)ETHANAMINE 2HCL
- A926317
- (1R)-2,2,2-trifluoro-1-pyridin-2-ylethanamine;dihydrochloride
- CS-0171465
- MFCD20261479
- 1334509-87-3
- (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanaminedihydrochloride
- AS-40160
- AKOS027331040
- (1R)-2,2,2-TRIFLUORO-1-(PYRIDIN-2-YL)ETHANAMINE DIHYDROCHLORIDE
- (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethan-1-aminedihydrochloride
-
- MDL: MFCD20261479
- Inchi: 1S/C7H7F3N2.2ClH/c8-7(9,10)6(11)5-3-1-2-4-12-5;;/h1-4,6H,11H2;2*1H/t6-;;/m1../s1
- InChI Key: FRNNRJQVLJOGHV-QYCVXMPOSA-N
- SMILES: Cl.Cl.FC([C@@H](C1C=CC=CN=1)N)(F)F
Computed Properties
- Exact Mass: 248.0094882g/mol
- Monoisotopic Mass: 248.0094882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 74194-0.25/G |
(R)-2,2,2-TRIFLUORO-1-(PYRIDIN-2-YL)ETHANAMINE 2HCL |
1334509-87-3 | 97% | 0.25g |
$225 | 2023-09-16 | |
| AstaTech | 74194-1/G |
(R)-2,2,2-TRIFLUORO-1-(PYRIDIN-2-YL)ETHANAMINE 2HCL |
1334509-87-3 | 97% | 1g |
$642 | 2023-09-16 | |
| TRC | T897745-10mg |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine Dihydrochloride |
1334509-87-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897745-50mg |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine Dihydrochloride |
1334509-87-3 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T897745-100mg |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine Dihydrochloride |
1334509-87-3 | 100mg |
$ 295.00 | 2022-06-02 | ||
| abcr | AB307595-250 mg |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride, 97%; . |
1334509-87-3 | 97% | 250 mg |
€410.30 | 2023-07-19 | |
| abcr | AB307595-1 g |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride, 97%; . |
1334509-87-3 | 97% | 1 g |
€1,070.10 | 2023-07-19 | |
| Alichem | A029197717-1g |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride |
1334509-87-3 | 97% | 1g |
594.00 USD | 2021-06-01 | |
| abcr | AB307595-250mg |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride, 97%; . |
1334509-87-3 | 97% | 250mg |
€717.30 | 2025-02-13 | |
| abcr | AB307595-1g |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride, 97%; . |
1334509-87-3 | 97% | 1g |
€1070.10 | 2024-06-08 |
(R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride
Comprehensive Overview of (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine Dihydrochloride (CAS No. 1334509-87-3)
The compound (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride (CAS No. 1334509-87-3) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyridine ring and a trifluoromethyl group, makes it a valuable intermediate for the development of bioactive molecules. The dihydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial use. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.
In recent years, the demand for fluorinated compounds like (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound’s chiral center also makes it a subject of interest for asymmetric synthesis, a hot topic in modern organic chemistry. Laboratories and pharmaceutical companies frequently search for high-purity batches of this compound, emphasizing the need for reliable synthesis protocols and quality control measures.
From a synthetic perspective, (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride is often utilized in the preparation of ligands for catalysis and pharmacophores for drug discovery. Its pyridyl moiety allows for versatile functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly relevant in the design of small-molecule inhibitors, a field that has gained traction due to advancements in computational chemistry and AI-driven drug design. Researchers are also exploring its potential in bioconjugation strategies, where it could serve as a linker or labeling agent.
The compound’s CAS No. 1334509-87-3 is frequently queried in scientific databases, reflecting its importance in academic and industrial settings. Common search trends include its synthetic routes, spectroscopic data (e.g., NMR and HPLC profiles), and safety data sheets. Additionally, its relevance to green chemistry principles is often discussed, as researchers seek eco-friendly methods for its production. The integration of flow chemistry and microwave-assisted synthesis has been proposed to optimize its manufacturing process, reducing waste and energy consumption.
In summary, (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine dihydrochloride (CAS No. 1334509-87-3) is a multifaceted compound with broad applicability in medicinal chemistry and material science. Its combination of fluorine atoms and heterocyclic features positions it as a key player in the development of next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of innovation and discovery.
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